![molecular formula C225H342N62O64S B1151269 [Pro3]-GIP (Mouse)](/img/structure/B1151269.png)
[Pro3]-GIP (Mouse)
Cat. No. B1151269
M. Wt: 4971.62
InChI Key:
Attention: For research use only. Not for human or veterinary use.
Description
GIP receptor antagonist (IC50 = 2.6μM). Inhibits GIP-stimulated insulin release from pancreatic β cells in vitro. In ob/ob mice, blocks the effects of GIP on insulin release and plasma glucose levels. Also improves intraperitoneal glucose tolerance, insulin sensitivity, and glucose response to feeding in ob/ob mice.
Scientific Research Applications
Glucose Metabolism and Diabetes Treatment
- [Pro3]-GIP has been shown to improve glucose tolerance and insulin resistance in obesity-related diabetes. It achieves this by chemically ablating GIP receptor action, which results in lower plasma glucose levels, enhanced insulin sensitivity, and correction of islet hypertrophy and beta-cell hyperplasia in obese mice (Gault et al., 2005).
- In prediabetic obese mice, long-term administration of [Pro3]-GIP prevented the development of genetic obesity-related diabetes, improved glucose and meal tolerance, and enhanced insulin sensitivity. This indicates the potential of [Pro3]-GIP in early intervention to prevent diabetes in high-risk individuals (Irwin et al., 2007).
Obesity and Metabolic Syndrome
- The application of [Pro3]-GIP in mice fed with high-fat and cafeteria diets resulted in reduced obesity, improved insulin sensitivity, and glucose intolerance. This highlights its potential for treating obesity and associated metabolic disturbances (Gault et al., 2007).
Effects on Neurological Functions
- [Pro3]-GIP has been found to enhance synaptic plasticity and neurogenesis in mice. This suggests its potential therapeutic properties in treating neurodegenerative diseases, although it showed mixed effects on memory and cognition in different experimental setups (Faivre et al., 2012).
Comparative Studies on Species-Specific Actions
- The effect of [Pro3]-GIP shows species-specific actions, being a full agonist at human GIP receptors but acting as a partial agonist and competitive antagonist at rodent GIP receptors. This highlights the importance of considering interspecies differences in GIP system studies (Sparre-Ulrich et al., 2015).
Bone Mass and Metabolism
- Overexpression of GIP, related to [Pro3]-GIP activities, has been associated with increased bone mass, suggesting a role for GIP signaling in bone metabolism and potential therapeutic implications for bone diseases (Xie et al., 2007).
properties
Product Name |
[Pro3]-GIP (Mouse) |
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Molecular Formula |
C225H342N62O64S |
Molecular Weight |
4971.62 |
IUPAC Name |
(2S)-5-amino-2-[[(2S,3R)-2-[[(2S,3S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S,3R)-2-[[2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-hydroxybutanoyl]amino]-3-phenylpropanoyl]amino]-3-methylpentanoyl]amino]-3-hydroxypropanoyl]amino]-3-carboxypropanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-hydroxypropanoyl]amino]-3-methylpentanoyl]amino]propanoyl]amino]-4-methylsulfanylbutanoyl]amino]-3-carboxypropanoyl]amino]hexanoyl]amino]-3-methylpentanoyl]amino]-5-carbamimidamidopentanoyl]amino]-5-oxopentanoyl]amino]-5-oxopentanoyl]amino]-3-carboxypropanoyl]amino]-3-phenylpropanoyl]amino]-3-methylbutanoyl]amino]-4-oxobutanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]propanoyl]amino]-5-oxopentanoyl]amino]-5-carbamimidamidopentanoyl]amino]acetyl]amino]hexanoyl]amino]hexanoyl]amino]-3-hydroxypropanoyl]amino]-3-carboxypropanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]hexanoyl]amino]-3-(1H-imidazol-4-yl)propanoyl]amino]-4-oxobutanoyl]amino]-3-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]-5-oxopentanoic acid |
InChI |
InChI=1S/C225H342N62O64S/c1-21-113(11)178(285-213(340)163(108-290)278-199(326)149(91-125-63-67-130(294)68-64-125)265-206(333)159(99-175(307)308)274-212(339)162(107-289)279-218(345)180(115(13)23-3)283-209(336)151(90-123-48-29-26-30-49-123)275-220(347)182(120(18)291)280-172(302)105-247-214(341)164-60-45-84-287(164)222(349)119(17)251-186(313)133(230)88-124-61-65-129(293)66-62-124)216(343)250-118(16)185(312)254-145(77-85-352-20)195(322)272-157(97-173(303)304)204(331)258-140(57-38-42-81-229)196(323)282-179(114(12)22-2)217(344)261-141(59-44-83-243-225(239)240)189(316)259-143(70-74-166(232)296)193(320)260-144(71-75-167(233)297)194(321)271-158(98-174(305)306)205(332)266-150(89-122-46-27-25-28-47-122)208(335)281-177(112(9)10)215(342)276-155(95-169(235)299)203(330)267-153(93-127-102-245-135-53-34-32-51-132(127)135)201(328)264-148(87-111(7)8)198(325)263-147(86-110(5)6)197(324)249-117(15)184(311)253-142(69-73-165(231)295)192(319)255-136(58-43-82-242-224(237)238)187(314)246-104-171(301)252-137(54-35-39-78-226)188(315)256-139(56-37-41-80-228)191(318)277-161(106-288)211(338)273-160(100-176(309)310)207(334)268-152(92-126-101-244-134-52-33-31-50-131(126)134)200(327)257-138(55-36-40-79-227)190(317)269-154(94-128-103-241-109-248-128)202(329)270-156(96-170(236)300)210(337)284-181(116(14)24-4)219(346)286-183(121(19)292)221(348)262-146(223(350)351)72-76-168(234)298/h25-34,46-53,61-68,101-103,109-121,133,136-164,177-183,244-245,288-294H,21-24,35-45,54-60,69-100,104-108,226-230H2,1-20H3,(H2,231,295)(H2,232,296)(H2,233,297)(H2,234,298)(H2,235,299)(H2,236,300)(H,241,248)(H,246,314)(H,247,341)(H,249,324)(H,250,343)(H,251,313)(H,252,301)(H,253,311)(H,254,312)(H,255,319)(H,256,315)(H,257,327)(H,258,331)(H,259,316)(H,260,320)(H,261,344)(H,262,348)(H,263,325)(H,264,328)(H,265,333)(H,266,332)(H,267,330)(H,268,334)(H,269,317)(H,270,329)(H,271,321)(H,272,322)(H,273,338)(H,274,339)(H,275,347)(H,276,342)(H,277,318)(H,278,326)(H,279,345)(H,280,302)(H,281,335)(H,282,323)(H,283,336)(H,284,337)(H,285,340)(H,286,346)(H,303,304)(H,305,306)(H,307,308)(H,309,310)(H,350,351)(H4,237,238,242)(H4,239,240,243)/t113-,114-,115-,116-,117-,118-,119-,120+,121+,133-,136-,137-,138-,139-,140-,141-,142-,143-,144-,145-,146-,147-,148-,149-,150-,151-,152-,153-,154-,155-,156-,157-,158-,159-,160-,161-,162-,163-,164-,177-,178-,179-,180-,181-,182-,183-/m0/s1 |
SMILES |
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Origin of Product |
United States |
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